Cas no 2169669-22-9 (ethyl (2Z)-3-(2-fluoropyridin-4-yl)but-2-enoate)
ethyl (2Z)-3-(2-fluoropyridin-4-yl)but-2-enoate Chemical and Physical Properties
Names and Identifiers
-
- ethyl (2Z)-3-(2-fluoropyridin-4-yl)but-2-enoate
- EN300-1460623
- 2169669-22-9
-
- Inchi: 1S/C11H12FNO2/c1-3-15-11(14)6-8(2)9-4-5-13-10(12)7-9/h4-7H,3H2,1-2H3/b8-6-
- InChI Key: CYQPIXWCTOWXOG-VURMDHGXSA-N
- SMILES: FC1C=C(C=CN=1)/C(/C)=C\C(=O)OCC
Computed Properties
- Exact Mass: 209.08520679g/mol
- Monoisotopic Mass: 209.08520679g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 39.2Ų
ethyl (2Z)-3-(2-fluoropyridin-4-yl)but-2-enoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1460623-1.0g |
ethyl (2Z)-3-(2-fluoropyridin-4-yl)but-2-enoate |
2169669-22-9 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1460623-50mg |
ethyl (2Z)-3-(2-fluoropyridin-4-yl)but-2-enoate |
2169669-22-9 | 50mg |
$888.0 | 2023-09-29 | ||
| Enamine | EN300-1460623-100mg |
ethyl (2Z)-3-(2-fluoropyridin-4-yl)but-2-enoate |
2169669-22-9 | 100mg |
$930.0 | 2023-09-29 | ||
| Enamine | EN300-1460623-250mg |
ethyl (2Z)-3-(2-fluoropyridin-4-yl)but-2-enoate |
2169669-22-9 | 250mg |
$972.0 | 2023-09-29 | ||
| Enamine | EN300-1460623-500mg |
ethyl (2Z)-3-(2-fluoropyridin-4-yl)but-2-enoate |
2169669-22-9 | 500mg |
$1014.0 | 2023-09-29 | ||
| Enamine | EN300-1460623-1000mg |
ethyl (2Z)-3-(2-fluoropyridin-4-yl)but-2-enoate |
2169669-22-9 | 1000mg |
$1057.0 | 2023-09-29 | ||
| Enamine | EN300-1460623-2500mg |
ethyl (2Z)-3-(2-fluoropyridin-4-yl)but-2-enoate |
2169669-22-9 | 2500mg |
$2071.0 | 2023-09-29 | ||
| Enamine | EN300-1460623-5000mg |
ethyl (2Z)-3-(2-fluoropyridin-4-yl)but-2-enoate |
2169669-22-9 | 5000mg |
$3065.0 | 2023-09-29 | ||
| Enamine | EN300-1460623-10000mg |
ethyl (2Z)-3-(2-fluoropyridin-4-yl)but-2-enoate |
2169669-22-9 | 10000mg |
$4545.0 | 2023-09-29 |
ethyl (2Z)-3-(2-fluoropyridin-4-yl)but-2-enoate Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on ethyl (2Z)-3-(2-fluoropyridin-4-yl)but-2-enoate
Introduction to Ethyl (2Z)-3-(2-fluoropyridin-4-yl)but-2-enoate (CAS No. 2169669-22-9)
Ethyl (2Z)-3-(2-fluoropyridin-4-yl)but-2-enoate, a compound with the chemical formula C10H9FN2O2, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its ethyl ester functionality and a fluoropyridine moiety, which makes it a valuable scaffold for drug discovery and development. The CAS number 2169669-22-9 uniquely identifies this substance, ensuring precise classification and communication within the scientific community.
The structure of Ethyl (2Z)-3-(2-fluoropyridin-4-yl)but-2-enoate features a conjugated enone system, which is known for its reactivity and potential biological activity. The presence of a fluorine atom at the 2-position of the pyridine ring enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for further investigation. This feature is particularly relevant in the context of modern drug design, where fluorinated compounds often exhibit improved pharmacokinetic properties.
Recent advancements in medicinal chemistry have highlighted the importance of fluorinated heterocycles in the development of novel therapeutics. Ethyl (2Z)-3-(2-fluoropyridin-4-yl)but-2-enoate aligns with this trend, as it combines the structural benefits of an enone with the electronic effects of a fluoropyridine group. Such combinations have been shown to modulate enzyme activity and receptor binding, making this compound a promising candidate for further exploration.
In the realm of drug discovery, Ethyl (2Z)-3-(2-fluoropyridin-4-yl)but-2-enoate has garnered attention due to its potential applications in treating various diseases. For instance, studies have suggested that compounds with similar structures may interfere with key biological pathways involved in inflammation and cancer. The fluoropyridine moiety, in particular, has been implicated in interactions with protein targets, which could lead to novel therapeutic interventions.
The synthesis of Ethyl (2Z)-3-(2-fluoropyridin-4-yl)but-2-enoate involves multi-step organic reactions, typically starting from commercially available precursors. The synthesis route must be carefully optimized to ensure high yield and purity, as impurities can significantly affect biological activity. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions are often employed to construct the complex framework of this molecule.
From a biological perspective, Ethyl (2Z)-3-(2-fluoropyridin-4-yl)but-2-enoate exhibits interesting properties that warrant further investigation. The conjugated enone system can participate in various chemical reactions, including Michael additions and cycloadditions, which are pivotal in medicinal chemistry. Additionally, the fluorine atom can influence electronic distribution across the molecule, potentially enhancing binding affinity to biological targets.
Current research in this area has focused on exploring the pharmacological potential of Ethyl (2Z)-3-(2-fluoropyridin-4-yl)but-2-enoate. Preclinical studies have demonstrated its ability to modulate certain enzymes and receptors, suggesting therapeutic relevance in conditions such as neurodegenerative disorders and autoimmune diseases. The compound's unique structural features make it a versatile scaffold for designing molecules with tailored biological activities.
The spectroscopic properties of Ethyl (2Z)-3-(2-fluoropyridin-4-yl)but-2-enoate are also noteworthy. Nuclear magnetic resonance (NMR) spectroscopy reveals distinct signals corresponding to the various functional groups present in the molecule, providing valuable insights into its structure. Infrared (IR) spectroscopy confirms the presence of ester and conjugated enone functionalities, while mass spectrometry (MS) helps determine its molecular weight and fragmentation patterns.
In conclusion, Ethyl (2Z)-3-(2-fluoropyridin-4-yb-butbutoenolacte), identified by its CAS number 2169669229, represents a significant advancement in pharmaceutical chemistry. Its unique structural features, including an ethyl ester group and a fluoropyridine moiety, make it a promising candidate for drug development. Ongoing research continues to uncover its potential applications in treating various diseases, reinforcing its importance as a valuable compound in modern medicine.
2169669-22-9 (ethyl (2Z)-3-(2-fluoropyridin-4-yl)but-2-enoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)